Cas no 91998-28-6 (Dimethyl (2,4,6-trimethylbenzoyl)phosphonate)
91998-28-6 structure
Product Name:Dimethyl (2,4,6-trimethylbenzoyl)phosphonate
CAS No:91998-28-6
MF:C12H17O4P
MW:256.234744787216
CID:760476
Update Time:2023-08-03
Dimethyl (2,4,6-trimethylbenzoyl)phosphonate Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, (2,4,6-trimethylbenzoyl)-, dimethyl ester
- dimethoxyphosphoryl-(2,4,6-trimethylphenyl)methanone
- 2,4,6-Trimethylbenzoylphosphonic acid dimethyl ester
- Dimethyl (2,4,6-trimethylbenzoyl)phosphonate
- (2,4,6-Trimethyl-benzoyl)-phosphonic acid dimethyl ester
-
- Inchi: 1S/C12H17O4P/c1-8-6-9(2)11(10(3)7-8)12(13)17(14,15-4)16-5/h6-7H,1-5H3
- InChI Key: DNRABMKJJAJKAL-UHFFFAOYSA-N
- SMILES: P(C(C1C(C)=CC(C)=CC=1C)=O)(=O)(OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 309
- Topological Polar Surface Area: 52.6
Experimental Properties
- PSA: 62.41000
- LogP: 3.23790
Dimethyl (2,4,6-trimethylbenzoyl)phosphonate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
91998-28-6 (Dimethyl (2,4,6-trimethylbenzoyl)phosphonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent